Cas no 288-36-8 (1,2,3-triazole)

• Product Name: 1,2,3-triazole
• CAS No: 288-36-8
• MF: C₂H₃N₃
• MW: 69.0653192996979
• MDL: MFCD00014490
• CID: 36698
• PubChem ID: 67516
• Update Time: 2025-04-18

1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole
• 1,2,3-1H-triazole
• 1,2,3-Triazole
• 1,2,3-Triazol
• 1H-[1,2,3]triazole
• 1H-1,2,3-Triazol
• 1-H-triazole
• 2H-Triazole
• 3-Triazole
• Osotriazole
• RIBAVIRIN USP24
• vic-triazole
• V-triazole
• 2H-1,2,3-triazole
• triazol
• Triazacyclopentadiene
• [1,2,3]triazole
• 1~{H}-1,2,3-triazole
• QWENRTYMTSOGBR-UHFFFAOYSA-N
• 1H-[1,2,3]-triazole
• 1H-(1,2,3)-triazole
• racemic triazole
• 2,3-Diazapyrrole
• 1,2,3 triazole
• 1h1,2,3-triazole
• 1H-1,2,3 triazole
• 2H-[1,2,3]triazole
• 1-H-1,2,3-triazole
• 2
• STR09959
• CHEMBL2148102
• BCP18903
• 27070-49-1
• Triazoles
• UNII-EM7554254W
• MFCD00014490
• A25412
• SY005819
• T1880
• F1905-7135
• Z237528494
• 1H-1,2,3-Triazole, 97%
• NS00010866
• EN300-27201
• 2H-(1,2,3)-triazole
• A818904
• InChI=1/C2H3N3/c1-2-4-5-3-1/h1-2H,(H,3,4,5
• FT-0774760
• 288-36-8
• AB01140
• CS-B1285
• AM20090377
• CHEBI:35565
• Q161297
• 2h-1, 2, 3-triazole
• D70752
• J-509548
• DTXSID30870495
• FT-0601191
• 1-H-1, 2, 3-triazole
• PS-9378
• AKOS005207098
• EM7554254W
• HUH
• CHEBI:35566
• 288-35-7
• MFCD00962232
• 1H-1,2,3-Triazole,99%
• STL556983
• DB-005092
• DB-347068
• BBL103173
• 1,2,3-triazole

• MDL： MFCD00014490
• Inchi： 1S/C2H3N3/c1-2-4-5-3-1/h1-2H,(H,3,4,5)
• InChI Key： QWENRTYMTSOGBR-UHFFFAOYSA-N
• SMILES： N1N=CC=N1
• BRN： 104766

Computed Properties

• Exact Mass: 69.03270
• Monoisotopic Mass: 69.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 24.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Not available
• Density: 1.192 g/mL at 25 °C(lit.)
• Melting Point: 23-25 °C (lit.)
• Boiling Point: 203 °C/752 mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.498(lit.)
• Water Partition Coefficient: dissolution
• PSA: 41.57000
• LogP: -0.19530
• pka: 1.17(at 20℃)
• Solubility: Not available

1,2,3-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds